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Compound of Interest

Compound Name: Ddao-C6

Cat. No.: B12391589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
CAS Number: 2102418-90-4 Chemical Name: DDAO-C6 Molecular Formula: C₂₂H₂₃Cl₂NO₃

Description: DDAO-C6 is a cridone ester derivative that functions as a near-infrared (NIR)

fluorescent probe. It is designed for the specific detection of human serum albumin (HSA) and

the enzymatic activity of lipase. Its fluorescence is environmentally sensitive, exhibiting a

significant increase in quantum yield upon interaction with its targets.

Mechanism of Action
DDAO-C6 operates on a "turn-on" fluorescence mechanism. In its native state, the probe

exhibits minimal fluorescence. Upon interaction with its specific targets, its fluorescence

intensity at approximately 658 nm increases significantly.

Detection of Lipase Activity
The detection of lipase is based on an enzymatic reaction. Lipases are enzymes that catalyze

the hydrolysis of fats (lipids). DDAO-C6 is designed with an ester linkage that is a substrate for

lipase.

Step 1: Quenched State: The intact DDAO-C6 molecule is non-fluorescent or weakly

fluorescent.
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Step 2: Enzymatic Cleavage: In the presence of active lipase, the ester bond in DDAO-C6 is

hydrolyzed.

Step 3: Fluorescence Activation: This cleavage releases the fluorophore, 7-hydroxy-9H-(1,3-

dichloro-9,9-dimethylacridin-2-one) (DDAO), which is highly fluorescent.[1]

The intensity of the emitted fluorescence is directly proportional to the amount of DDAO

released, which in turn correlates with the lipase activity.

Detection of Human Serum Albumin (HSA)
The precise mechanism for the fluorescence enhancement of DDAO-C6 upon binding to

Human Serum Albumin (HSA) is not explicitly detailed in the available literature. However,

based on the behavior of similar fluorescent probes, the "turn-on" phenomenon is likely due to

one or a combination of the following mechanisms:

Aggregation-Induced Emission (AIE): In this scenario, the probe molecules may aggregate in

an aqueous solution, leading to fluorescence quenching. Upon binding to the hydrophobic

pockets of HSA, these aggregates are disrupted, and the individual probe molecules are free

to fluoresce.

Twisted Intramolecular Charge Transfer (TICT): In the unbound state, the molecule can

undergo intramolecular rotations, which dissipate the absorbed energy non-radiatively. When

the probe binds to the constrained environment of an HSA binding pocket, these rotations

are restricted, forcing the molecule to release the energy as fluorescence.

Quantitative Data
The following table summarizes the available quantitative data for the use of DDAO-C6 as a

fluorescent probe.
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Parameter Analyte Value Conditions

Excitation Wavelength

(λex)
Lipase/HSA ~600 nm Not specified

Emission Wavelength

(λem)
Lipase/HSA ~658 nm Not specified

Linear Range Lipase 0 - 50 µg/mL

10 µM DDAO-C6, 30

min incubation at

37°C[2]

Further validation would be required to establish the Limit of Detection (LOD), Limit of

Quantification (LOQ), and the dynamic range for HSA detection.

Experimental Protocols
General recommendations

Reagent Preparation: DDAO-C6 is typically dissolved in a suitable organic solvent like

DMSO to create a stock solution before being diluted in the appropriate aqueous buffer for

the assay.

Instrumentation: A fluorescence spectrophotometer or a microplate reader capable of

excitation at ~600 nm and emission detection at ~658 nm is required.

Protocol for Detection of Lipase Activity in Gut Microbes
This protocol is adapted for the identification of lipase-active fungal strains from intestinal

microbes.

Sample Preparation:

Disperse fresh intestinal secretions in sterile water.

Plate the suspension on a suitable medium for fungal growth (e.g., potato dextrose agar)

containing antibiotics (e.g., 100 U/mL penicillin and 0.1 mg/mL streptomycin) to inhibit

bacterial growth.
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Incubation:

Culture the plates at 32°C for approximately 5 days, or until fungal colonies are visible.

Probe Application:

Prepare a 100 µM solution of DDAO-C6.

Spray the DDAO-C6 solution onto the fungal colonies.

Final Incubation and Imaging:

Incubate the plates at 32°C for 2 hours.

Visualize the fluorescence using an appropriate imaging system with excitation and

emission filters for the NIR range. Colonies exhibiting red fluorescence indicate lipase

activity.[2]

Conceptual Protocol for Quantitative Lipase Activity
Assay
This is a generalized protocol based on common lipase assay principles.

Reagent Preparation:

Prepare a series of lipase standards of known concentrations in a suitable assay buffer

(e.g., Tris-HCl or phosphate buffer, pH may need optimization).

Prepare a working solution of DDAO-C6 (e.g., 10 µM) in the same assay buffer.

Assay Procedure:

To the wells of a microplate, add a defined volume of the lipase standards or unknown

samples.

Initiate the reaction by adding the DDAO-C6 working solution to each well.
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Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period (e.g., 30

minutes).

Data Acquisition:

Measure the fluorescence intensity at λem ~658 nm with excitation at λex ~600 nm.

Data Analysis:

Construct a standard curve by plotting the fluorescence intensity versus the concentration

of the lipase standards.

Determine the lipase activity in the unknown samples by interpolating their fluorescence

readings from the standard curve.

Conceptual Protocol for Human Serum Albumin (HSA)
Detection
This is a generalized protocol based on common fluorescent probe-based protein assays.

Reagent Preparation:

Prepare a series of HSA standards of known concentrations in a suitable buffer (e.g.,

phosphate-buffered saline, pH 7.4).

Prepare a working solution of DDAO-C6 in the same buffer.

Assay Procedure:

To the wells of a microplate, add a defined volume of the HSA standards or unknown

samples.

Add the DDAO-C6 working solution to each well.

Incubate the plate at room temperature for a short period to allow for binding equilibrium to

be reached (e.g., 5-15 minutes).

Data Acquisition:
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Measure the fluorescence intensity at λem ~658 nm with excitation at λex ~600 nm.

Data Analysis:

Construct a standard curve by plotting the fluorescence intensity versus the concentration

of the HSA standards.

Determine the HSA concentration in the unknown samples by interpolating their

fluorescence readings from the standard curve.
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Binding of DDAO-C6 to Human Serum Albumin.
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Workflow for Quantitative Lipase Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12391589#cas-number-2102418-90-4-scientific-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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